Cas no 74440-36-1 (1H-Pyrazole-4-carboxylic acid, 3,5-diamino-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3,5-diamino-1-methyl-, ethyl ester
• CAS No: 74440-36-1
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 541020
• PubChem ID: 12621020
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3,5-diamino-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3,5-diamino-1-methyl-, ethyl ester
• ethyl 3,5-diamino-1-methylpyrazole-4-carboxylate
• Ethyl 3,5-diamino-1-methyl-1H-pyrazole-4-carboxylate
• DTXSID40504613
• SCHEMBL20709995
• 74440-36-1

• Inchi： 1S/C7H12N4O2/c1-3-13-7(12)4-5(8)10-11(2)6(4)9/h3,9H2,1-2H3,(H2,8,10)
• InChI Key： VVJHWEDVOJGXCM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N)=NN(C)C=1N)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.2Ų